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Compound of Interest

Compound Name: Quinoxaline-5-carboxylic acid

Cat. No.: B152838 Get Quote

An In-depth Technical Guide to the Safety and Handling of Quinoxaline-5-carboxylic Acid

Introduction
Quinoxaline-5-carboxylic acid is a versatile heterocyclic compound utilized as a building

block in the synthesis of various bioactive molecules, including pharmaceuticals and

agrochemicals.[1] Its application in research and development, particularly in drug discovery

targeting neurological disorders and in the formulation of advanced materials, necessitates a

thorough understanding of its safety profile and handling requirements.[1] This guide provides

comprehensive safety and handling information for researchers, scientists, and drug

development professionals working with this compound.

Hazard Identification and Classification
Quinoxaline-5-carboxylic acid is classified as a hazardous substance. The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[2]

GHS Classification Summary
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

Label Elements

Signal Word: Warning[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Quinoxaline-5-carboxylic acid is

provided below.

Property Value

Molecular Formula C₉H₆N₂O₂[2]

Molecular Weight 174.16 g/mol [2]

Appearance Beige to Dark Red/Yellow Solid Powder[1][3]

Melting Point 224-229 °C (decomposes)[4]

Solubility No data available[3]

Vapor Pressure No data available[3]

Density No data available[3]

Handling and Storage
Safe Handling Protocols
Proper handling procedures are crucial to minimize exposure and risk.
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Engineering Controls: Work should be conducted in a well-ventilated area.[5] Ensure that

eyewash stations and safety showers are located close to the workstation.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly sealing safety goggles conforming to European

Standard EN 166 or NIOSH (US) approved eye protection.[2][6]

Skin Protection: Wear protective gloves and long-sleeved clothing to prevent skin contact.

[2] Gloves must be inspected before use and disposed of properly after handling.[7]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is needed.[2] If dust is generated or for large-scale use, a

NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[2]

General Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is

handled.[5] Wash hands thoroughly with soap and water after handling.[5] Contaminated

work clothing should be laundered separately.[5]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[8]

The product should be stored locked up or in an area accessible only to qualified or

authorized personnel.[7][8]

Experimental Protocols: Emergency Procedures
First Aid Measures
In case of exposure, follow these first aid protocols immediately. Medical personnel should be

made aware of the material involved to ensure their own safety.[2]
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]

If eye irritation persists, seek medical

advice/attention.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[2] If skin irritation

occurs, get medical advice/attention.[2] Remove

contaminated clothing.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If the person is not

breathing, provide artificial respiration.[2] If

symptoms occur, call a POISON CENTER or

doctor.[2]

Ingestion

Clean the mouth with water and then drink

plenty of water.[2] Get medical attention if

symptoms occur.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment as outlined in Section 4.1.[9]

Containment and Cleaning: Avoid generating dust.[5] Sweep or vacuum up the spilled

material and shovel it into a suitable, closed container for disposal.[2]

Disposal Considerations
Waste from this product is classified as hazardous.[2] All waste materials must be disposed of

in accordance with applicable European Directives and local, regional, and national

regulations.[2] The container should be disposed of at a hazardous or special waste collection

point.[2]
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Safe Handling Workflow```dot
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Caption: Decision tree for first aid procedures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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